4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide

• IUPAC Name: 4-[1-(3-methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C15H23N3O2/c1-12(13-5-3-6-14(11-13)20-2)17-7-4-8-18(10-9-17)15(16)19/h3,5-6,11-12H,4,7-10H2,1-2H3,(H2,16,19)
• InChI Key: KZMZAJNWJXQFLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC)N2CCCN(CC2)C(=O)N
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide is a chemical compound that belongs to the family of diazepanes. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) system in the brain, which is responsible for regulating neuronal excitability. It is thought to enhance the effects of GABA, leading to a decrease in neuronal activity and a reduction in anxiety, sedation, and convulsions.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to a decrease in neuronal activity. It has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter. This leads to an overall decrease in neuronal excitability, which is responsible for the anxiolytic, sedative, and anticonvulsant effects of the compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide is its high potency and selectivity for the GABA system. This makes it a useful tool for studying the effects of GABA modulation on neuronal activity. However, one of the limitations of the compound is its potential for abuse and dependence. This makes it important to use caution when handling and administering the compound in lab experiments.

Future Directions

There are several future directions for research on 4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide. One potential direction is the development of new analogs with improved selectivity and reduced potential for abuse and dependence. Another potential direction is the study of the compound's effects on other neurotransmitter systems, such as the serotonin and dopamine systems. Additionally, the compound's potential applications in the treatment of drug addiction and other psychiatric disorders could be further explored.

Synthesis Methods

The synthesis of 4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide involves the reaction of 3-methoxyphenylethylamine with 1,4-diazepan-1-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is obtained by purification through column chromatography.

Scientific Research Applications

4-[1-(3-Methoxyphenyl)ethyl]-1,4-diazepane-1-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have anxiolytic, sedative, and anticonvulsant effects, making it a potential candidate for the treatment of anxiety disorders, insomnia, and epilepsy. It has also been studied for its potential applications in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.